Cas no 76-11-9 (1,1,1,2-Tetrachloro-2,2-difluoroethane)

• Product Name: 1,1,1,2-Tetrachloro-2,2-difluoroethane
• CAS No: 76-11-9
• MF: C₂Cl₄F₂
• MW: 203.83020401001
• CID: 34042
• PubChem ID: 6426
• Update Time: 2025-04-18

1,1,1,2-Tetrachloro-2,2-difluoroethane Chemical and Physical Properties

Names and Identifiers

• 1,1,1,2-Tetrachloro-2,2-difluoroethane
• 1,1-Difluorotetrachloroethane
• Tetrachloro-1,1-difluoroethane
• ozone depleting
• 1,1-difluoro-1,2,2,2-tetrachloroethane
• 1,1-difluoro-tetrachloroethane
• 1-chloro-1,1-difluoro-2,2,2-trichloro-ethane
• 2,2-DIFLUORO-5-AMINO-6-CHLORO-1,3-BENZODIOXOLE
• cfc112a
• difluorotetrachloroethane
• f112a
• Freon BU
• freon112a
• Fron-112a
• Genetron131
• halocarbon112a
• r112a
• refrigerant112a
• tetrachloro-2,2-difluoroethane
• tetrachlorodifluoroethane
• Ethane, tetrachlorodifluoro-
• BRN 1699461
• 76ZK8AK9CJ
• 1, 1, 1, 2-Tetrachloro-2, 2-difluoroethane
• Ethane, 1,1-difluoro-1,2,2,2-tetrachloro-
• 1,1,1,2-tetrachlor-2,2-difluorethan
• CFC 112a
• SCHEMBL74196
• Halocarbon 112a
• R-112A
• HSDB 1092
• 1,1,1,2-Tetrachloro-2,2-difluoro-ethane (FC112a)
• C2-Cl4-F2
• 76-11-9
• FT-0606116
• 1,2,2,2-Tetrachloro-1,1-difluoroethane
• 1,1-Difluoroperchloroethane
• 2,2-Difluorotetrachloroethane
• LS-65506
• Etano, 1,1,1,2-tetracloro-2,2-difluoro-
• CFC-112a
• EINECS 200-934-0
• 1,1,1,2-Tetrachlor-2,2-difluorethan (R 112a)
• 1,1,1,2-Tetrachlorodifluoroethane
• F 112a
• UNII-76ZK8AK9CJ
• Ethane, 2,2-difluoro-1,1,1,2-tetrachloro-
• 1,1,1,2-TETRACHLORO-2,2-DIFLUOROETHANE [HSDB]
• DTXSID90861622
• Fluorocarbon 112a
• 2,2-Difluoro-1,1,1,2-tetrachloroethane
• Refrigerant 112a
• 28605-74-5
• Ethane, 1,1,1,2-tetrachloro-2,2-difluoro-
• C2Cl4F2
• R 112a
• EINECS 249-101-3
• 1,1,1,2-Tetrachloro-2, 2-difluoroethane
• Q2806545
• UNII-910FQ4186Y
• AKOS015853074
• 1,1,1,2-Tetracloro-2,2-difluoroetano
• (1,1,1,2-Tetrachloro-2,2-difluoroethane )
• NS00041085
• FREON 112A
• 1,1Difluoro1,2,2,2tetrachloroethane
• 2,2Difluoro1,1,1,2tetrachloroethane
• 1,1,1,2-TETRACHLORO-2,2-DIFLUOROETANE
• FT102427
• Ethane, 1,1difluoro1,2,2,2tetrachloro
• 2,2Difluorotetrachloroethane
• DTXCID60810521
• DB-005607
• 1,1Difluoroperchloroethane
• 1,1,1,2-Tetrachloro-2,2-difluoroethane (ACGIH:OSHA)
• 4-01-00-00146 (Beilstein Handbook Reference)
• Freon(R) 112a

• Inchi： 1S/C2Cl4F2/c3-1(4,5)2(6,7)8
• InChI Key： SLGOCMATMKJJCE-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 201.87200
• Monoisotopic Mass: 201.872
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 1.64
• Melting Point: 39-44 °C
• Boiling Point: 91-91 °C
• Flash Point: 90-92°C
• Refractive Index: 1.4046
• PSA: 0.00000
• LogP: 3.18820
• Solubility: Uncertain

1,1,1,2-Tetrachloro-2,2-difluoroethane Security Information

• Hazard Category Code： 59-36/37/38
• Safety Instruction： S59-S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R59; R36/37/38
• Safety Term：S26;S37/39;S59
• Storage Condition：Cold storage (+4 ° C)